Cas no 2228512-00-1 (tert-butyl N-3-(1-formylcyclopropyl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(1-formylcyclopropyl)oxolan-3-ylcarbamate
• CAS No: 2228512-00-1
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5750811
• PubChem ID: 165685222
• Update Time: 2025-05-23

tert-butyl N-3-(1-formylcyclopropyl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(1-formylcyclopropyl)oxolan-3-yl]carbamate
• EN300-1882415
• 2228512-00-1
• tert-butyl N-3-(1-formylcyclopropyl)oxolan-3-ylcarbamate

• Inchi： 1S/C13H21NO4/c1-11(2,3)18-10(16)14-13(6-7-17-9-13)12(8-15)4-5-12/h8H,4-7,9H2,1-3H3,(H,14,16)
• InChI Key： UQICZJSNMBAHLN-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1(C=O)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-3-(1-formylcyclopropyl)oxolan-3-ylcarbamate

Introduction to tert-butyl N-3-(1-formylcyclopropyl)oxolan-3-ylcarbamate (CAS No. 2228512-00-1)

tert-butyl N-3-(1-formylcyclopropyl)oxolan-3-ylcarbamate (CAS No. 2228512-00-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of tert-butyl N-3-(1-formylcyclopropyl)oxolan-3-ylcarbamate is composed of a tert-butyl group, an oxolan ring, and a formylcyclopropyl moiety. The tert-butyl group is known for its steric hindrance and stability, which can influence the compound's reactivity and solubility. The oxolan ring, a six-membered cyclic ether, contributes to the compound's rigidity and conformational stability. The formylcyclopropyl moiety, with its highly reactive formyl group and strained cyclopropyl ring, adds complexity and reactivity to the molecule.

In terms of chemical synthesis, tert-butyl N-3-(1-formylcyclopropyl)oxolan-3-ylcarbamate can be prepared through a multi-step process involving the formation of the oxolan ring and subsequent functionalization with the formylcyclopropyl group. One common approach involves the use of organometallic reagents and catalytic systems to achieve high yields and stereoselectivity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, reducing the use of hazardous reagents and solvents.

The physical properties of tert-butyl N-3-(1-formylcyclopropyl)oxolan-3-ylcarbamate include its melting point, boiling point, and solubility in various solvents. These properties are crucial for optimizing its use in pharmaceutical formulations and analytical methods. For instance, its solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO) facilitates its handling in laboratory settings. Additionally, its thermal stability is an important consideration for storage and transportation.

In the context of medicinal chemistry, tert-butyl N-3-(1-formylcyclopropyl)oxolan-3-ylcarbamate has been investigated for its potential therapeutic applications. Recent studies have explored its activity against various biological targets, including enzymes, receptors, and signaling pathways. For example, it has shown promising inhibitory effects on specific kinases involved in cancer cell proliferation and metastasis. These findings suggest that this compound could serve as a lead molecule for the development of targeted cancer therapies.

Beyond cancer research, tert-butyl N-3-(1-formylcyclopropyl)oxolan-3-ylcarbamate has also been studied for its potential neuroprotective properties. Preclinical studies have demonstrated its ability to modulate neurotransmitter levels and reduce oxidative stress in neuronal cells. These effects make it a candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-3-(1-formylcyclopropyl)oxolan-3-ylcarbamate in human subjects. Early results have shown favorable pharmacokinetic profiles and minimal adverse effects at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential interactions with other medications.

In conclusion, tert-butyl N-3-(1-formylcyclopropyl)oxolan-3-ylcarbamate (CAS No. 2228512-00-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.